Cas no 89914-07-8 (Benzene, 1-(bromomethyl)-2-(2-nitrophenoxy)-)

Benzene, 1-(bromomethyl)-2-(2-nitrophenoxy)- structure
89914-07-8 structure
Product Name:Benzene, 1-(bromomethyl)-2-(2-nitrophenoxy)-
CAS No:89914-07-8
MF:C13H10BrNO3
MW:308.12740278244
CID:585353
PubChem ID:13148164
Update Time:2025-04-19

Benzene, 1-(bromomethyl)-2-(2-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(bromomethyl)-2-(2-nitrophenoxy)-
    • 1-(bromomethyl)-2-(2-nitrophenoxy)benzene
    • DTXSID20522037
    • 89914-07-8
    • Inchi: 1S/C13H10BrNO3/c14-9-10-5-1-3-7-12(10)18-13-8-4-2-6-11(13)15(16)17/h1-8H,9H2
    • InChI Key: NRPJVDJXJYFHKP-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC=CC=1OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 306.98441g/mol
  • Monoisotopic Mass: 306.98441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 55Ų
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